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Compound of Interest

Compound Name: 4-Hydroxyquinoline

Cat. No.: B3024213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental and computational findings

on 4-Hydroxyquinoline, a versatile heterocyclic compound with a wide range of biological

activities. By cross-validating experimental data with computational predictions, we aim to offer

a deeper understanding of its chemical properties, biological functions, and potential as a

scaffold in drug discovery.

Physicochemical and Photochemical Properties
4-Hydroxyquinoline (4HQ) exhibits interesting photochemical properties, including the

formation of triplet states upon UV irradiation. The efficiency of this process is dependent on

the pH of the solution, as demonstrated by experimental quantum yield measurements.

Computational studies have provided insights into the electronic structure and stability of 4HQ

and its tautomeric forms.

Table 1: Comparison of Experimental and Computational Photochemical Properties
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Property Experimental Value
Computational
Method

Calculated Value

Triplet Quantum Yield

(ΦT) in acidic solution
30%[1][2][3] - -

Triplet Quantum Yield

(ΦT) in neutral

solution

35%[1][2] - -

Triplet Quantum Yield

(ΦT) in basic solution
7.5% - -

Gas-Phase Enthalpy

of Formation

Derived from

combustion enthalpies
CBS-QB3

Good agreement with

experiment

Tautomeric Stability

Keto form is major

tautomer in neutral

solution

B3LYP/6-311++G(d,p)
Keto form is

energetically favorable

Biological Activity: A Dual Role in Antimicrobial
Action and Quorum Sensing
4-Hydroxyquinoline and its derivatives are known for their significant biological activities,

ranging from antimicrobial and antioxidant effects to their involvement in bacterial

communication systems.

Antimicrobial Activity
Experimental studies have demonstrated the growth-inhibitory effects of 4-hydroxyquinoline
against various bacteria. While specific Minimum Inhibitory Concentration (MIC) values for the

parent compound are not extensively reported, derivatives of 4-hydroxyquinoline have shown

potent antibacterial activity.

Table 2: Antimicrobial Activity of 4-Hydroxyquinoline and its Derivatives
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Compound/Derivati
ve

Bacterial Strain MIC (µg/mL) Reference

4-Hydroxy-2-

quinolone analogs

Staphylococcus

aureus
125-1000

4-Hydroxy-2-

quinolone analogs
Escherichia coli >1000

Quinoline-based

hydroxyimidazolium

hybrids

E. coli ≥50

Quinoline-based

hydroxyimidazolium

hybrids

K. pneumoniae ≥50

Quinoline-based

hydroxyimidazolium

hybrids

S. aureus 2

8-Hydroxyquinoline

derivative (PH176)
MRSA (MIC50) 16

8-Hydroxyquinoline

derivative (PH176)
MRSA (MIC90) 32

Antioxidant Activity
The antioxidant properties of 4-hydroxyquinoline derivatives have been investigated, with

their efficacy attributed to the ability to scavenge free radicals. However, specific IC50 values

for the parent 4-hydroxyquinoline from standardized assays like DPPH and ABTS are not

widely available in the reviewed literature, which often focuses on derivatives.

Role in Quorum Sensing
In the opportunistic pathogen Pseudomonas aeruginosa, 2-alkyl-4-hydroxyquinolines (AHQs)

play a crucial role as signal molecules in the pqs quorum-sensing system. This system is

integral to the regulation of virulence factors and biofilm formation. The Pseudomonas
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Quinolone Signal (PQS), 2-heptyl-3-hydroxy-4(1H)-quinolone, is a key autoinducer in this

pathway.

Below is a diagram illustrating the logical relationship of the pqs quorum-sensing system.
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PQS Biosynthesis

Regulation

Virulence Factors

PqsA

PqsBpqsABCD operon PqsCpqsABCD operon PqsDpqsABCD operon HHQpqsABCD operon

PqsE

RhlR

Modulates

PqsH

PQS
PqsH

PqsR (MvfR)

Positive Feedback

Virulence Genes
(e.g., lasB, phnAB, hcnABC)

Biofilm Formation

LasR
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Aniline + β-Ketoester

β-Anilinoacrylate Intermediate

Condensation

Thermal Cyclization
(~250°C in high-boiling solvent)

4-Hydroxyquinoline

 

Aniline + Diethyl Ethoxymethylenemalonate

Anilidomethylenemalonate

Condensation

Thermal Cyclization
(High Temp. or Microwave)

3-Carbethoxy-4-hydroxyquinoline

Saponification (Base)

4-Hydroxyquinoline-3-carboxylic acid

Decarboxylation (Heat)

4-Hydroxyquinoline

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3024213?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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